Cas no 2380492-82-8 (rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate)

• Product Name: rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate
• CAS No: 2380492-82-8
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5915044
• PubChem ID: 165886546
• Update Time: 2025-07-10

rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2380492-82-8
• rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate
• EN300-6733563

• Inchi： 1S/C9H15NO4/c1-12-9(11)2-6-3-10-7-4-13-5-8(7)14-6/h6-8,10H,2-5H2,1H3/t6-,7-,8-/m1/s1
• InChI Key： ZATLRVRUKHKEOK-BWZBUEFSSA-N
• SMILES： O1[C@H](CC(=O)OC)CN[C@@H]2COC[C@@H]12

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate

Comprehensive Analysis of rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate (CAS No. 2380492-82-8)

The compound rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate (CAS No. 2380492-82-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique hexahydro-2H-furo[3,4-b]morpholin core and acetate functional group make it a promising candidate for various applications, including drug development and biochemical studies. Researchers are particularly interested in its potential as a chiral building block for synthesizing enantiomerically pure compounds, which are crucial in the design of therapeutics with reduced side effects.

In recent years, the demand for rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate has increased due to its relevance in addressing modern healthcare challenges. For instance, its structural features align with the growing focus on targeted drug delivery systems and precision medicine. The compound's ability to interact with specific biological targets makes it a valuable tool for developing treatments for chronic diseases, such as metabolic disorders and neurological conditions. This aligns with the current trend of personalized therapeutics, a topic frequently searched by professionals and enthusiasts alike.

From a synthetic chemistry perspective, the preparation of rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate involves sophisticated techniques, including asymmetric synthesis and catalytic hydrogenation. These methods are often discussed in academic forums and industry publications, reflecting the compound's technical complexity. Moreover, its CAS No. 2380492-82-8 serves as a critical identifier for researchers seeking high-purity samples or detailed spectroscopic data, which are essential for reproducibility in experiments.

The compound's furo[3,4-b]morpholin scaffold is also of interest in the context of green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward environmentally friendly practices, researchers are exploring ways to optimize the production of such molecules with minimal waste and energy consumption. This resonates with the broader public interest in sustainable drug development, a frequently searched topic in scientific and environmental circles.

Another area where rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate shows promise is in the study of enzyme inhibition and receptor modulation. Its structural versatility allows it to mimic natural substrates, making it a potential lead compound for designing inhibitors or activators of biologically relevant pathways. This application is particularly relevant in the context of drug repurposing, a strategy that has gained traction due to its cost-effectiveness and faster development timelines.

In summary, rac-methyl 2-[(2R,4aR,7aS)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetate (CAS No. 2380492-82-8) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, from chiral synthesis to targeted therapy, underscore its importance in contemporary research. As scientific inquiries into its properties and potential continue, this compound is likely to remain a subject of interest for both academia and industry.